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Compound of Interest

Compound Name: 2-Ethenylphenol

Cat. No.: B127231

An In-depth Technical Guide to 2-Hydroxystyrene

Introduction

2-Hydroxystyrene, also known as 2-vinylphenol or o-vinylphenol, is an organic compound with
the chemical formula CsHsO.[1] It possesses both a hydroxyl group and a vinyl group attached
to a benzene ring, making it a valuable intermediate in chemical synthesis and a monomer for
the polymer industry.[1] This compound is also recognized as an oxidative metabolite of
styrene.[2][3] This guide provides a comprehensive overview of its physical and chemical
properties, experimental protocols, and safety information, tailored for researchers, scientists,
and drug development professionals.

Physical and Chemical Properties

2-Hydroxystyrene is a colorless to pale yellow liquid or a yellow solid, depending on the
temperature.[1][4] It is characterized by the properties of both a phenol and a styrene, being
soluble in organic solvents like alcohols and ethers.[1]

Tabulated Physical Properties

The following table summarizes the key physical properties of 2-hydroxystyrene.
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Property Value Source(s)

Molecular Formula CsHsO [1112114115]

Molar Mass 120.15 g/mol [11[415]

Appearance .Cok.)rless. to pale yellow (4]
liquid/solid

Melting Point 29.5°C [11[2][6]

Boiling Point 184.15 °C (rough estimate) [1][2]

Density 1.0609 g/cm3 [1112]

Refractive Index 1.5851 [11[2]

pKa 9.85 + 0.35 (Predicted) [6]

LogP 2.03520 [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-hydroxystyrene.

Spectroscopy Type Data Source(s)

5 7.31-7.29 (d, J=9.5, 1H), &

6.80-6.78 (d, J=8.5, Ar-H, 2H),

3 6.68-6.62 (g, J=9.5, 1H), &
1H-NMR (500 MHz, CDCls) 6.62-5.58 (d, J=17.5, 1H). & [4]

5.13-5.11 (d, J=11, 1H), & 4.75

(s, 1H)

Computational and
spectroscopic research

Vibrational Analysis indicates that at least three [7]
different conformers coexist at

room temperature.[7]

Experimental Protocols
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Synthesis of 2-Hydroxystyrene from 2-Acetoxystyrene

A common method for preparing 2-hydroxystyrene is through the hydrolysis of 2-
acetoxystyrene.[4]

Materials:

e 2-Acetoxystyrene (0.065 mol)
e Sodium hydroxide (0.275 mol)
e Anhydrous ethanol (60 mL)
 Distilled water (50 mL)

o Ethyl acetate (30 mL x 3)

e Anhydrous magnesium sulfate

Procedure:

Dissolve 0.275 mol of sodium hydroxide in 60 mL of anhydrous ethanol in a 500 mL round-
bottom flask.[4]

o Add 0.065 mol of 2-acetoxystyrene to the solution.[4]

« Stir the resulting solution at room temperature (20°C) under a nitrogen atmosphere for 4
hours.[4]

e Add 50 mL of distilled water and 30 mL of ethyl acetate to the mixture for extraction.[4]

o Separate the organic layer. Repeat the extraction process two more times with 30 mL of
ethyl acetate each time.[4]

o Combine the organic layers and dry with anhydrous magnesium sulfate.[4]

« Filter the mixture to remove the drying agent.
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» Remove the solvent under reduced pressure to yield 2-hydroxystyrene as a yellow solid
(Expected Yield: ~96%).[4]

Synthesis Workflow for 2-Hydroxystyrene
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Caption: Workflow for the synthesis of 2-hydroxystyrene via hydrolysis.

Chemical Reactivity and Stability

Reactivity: 2-Hydroxystyrene's reactivity is dictated by its two functional groups: the phenolic
hydroxyl group and the vinyl group.

e Phenolic Group: The hydroxyl group imparts acidic properties (pKa = 9.85) and can undergo
typical phenol reactions such as etherification, esterification, and electrophilic aromatic
substitution.[6]

 Vinyl Group: The vinyl group is susceptible to polymerization, making 2-hydroxystyrene a
monomer for producing poly(2-hydroxystyrene).[1] It can also undergo addition reactions
characteristic of alkenes.

Stability and Storage:
e The compound is stable under recommended storage conditions.[8]

e |t should be stored at -20°C under an inert nitrogen atmosphere to prevent polymerization
and oxidation.[6]
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e Avoid contact with strong oxidizing agents and sources of ignition.[1][8] Commercially
available preparations may be stabilized with inhibitors like TBC (tert-butylcatechol).

Chemical Reactivity of 2-Hydroxystyrene
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Caption: Key functional groups and reactivity pathways for 2-hydroxystyrene.

Biological Activity and Safety
Biological Relevance

While research on 2-hydroxystyrene itself is limited, its isomer, 4-hydroxystyrene (p-

vinylphenol), and related polymers have been studied for biological activities.

* Metabolite: 2-Hydroxystyrene is known as an oxidative metabolite of styrene.[2][3]
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» Antimicrobial and Antioxidant Activity: Modified polymers based on poly(p-hydroxystyrene)
have been synthesized and screened for in-vitro antimicrobial activities against bacteria
(Gram-positive and Gram-negative) and fungi.[9][10] These modified polymers, such as
those forming Schiff bases, have shown potential antioxidant and antimicrobial properties.[9]
[10]

Safety and Handling

2-Hydroxystyrene is considered an irritant and requires careful handling.[1]
Hazard Information:

e lIrritation: May cause eye, skin, and respiratory tract irritation.[1][8]
 Ingestion/Inhalation: May be harmful if swallowed or inhaled.[8]
Precautionary Measures:

e Use in a well-ventilated area.[8]

o Wear appropriate personal protective equipment (PPE), including gloves and eye/face
protection.[1]

e Wash skin thoroughly after handling.

 In case of contact with skin, wash with plenty of water. If inhaled, move the person to fresh
air.[8]

o Store away from strong oxidizing agents and heat sources.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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